Cas no 1361553-98-1 (3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361553-98-1
• MF: C₁₂H₂Cl₆F₃N
• MW: 429.864187717438
• CID: 4969065
• Update Time: 2025-10-24

3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H2Cl6F3N/c13-5-3(1-2-22-11(5)12(19,20)21)4-6(14)8(16)10(18)9(17)7(4)15/h1-2H
• InChI Key： ADBFHKQKOBSKQP-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=CC=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 7.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine

Introduction to 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361553-98-1) and Its Applications in Modern Chemical Biology

3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361553-98-1, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—including a chloro substituent, a perchlorophenyl group, and a trifluoromethyl moiety—has emerged as a versatile intermediate in the synthesis of various biologically active molecules. The strategic placement of these functional groups imparts distinct electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The perchlorophenyl group, in particular, contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This feature enhances its potential as a scaffold for molecules targeting neurological and cardiovascular diseases. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, where the trifluoromethyl group plays a pivotal role in modulating binding affinity and selectivity. The chloro substituent further enhances reactivity, enabling facile functionalization through nucleophilic aromatic substitution or cross-coupling reactions, which are fundamental to modern medicinal chemistry.

In the realm of drug discovery, 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine has been employed in the development of compounds with potential antitumor and anti-inflammatory properties. The combination of fluorine-containing groups with heterocyclic structures has been shown to improve pharmacokinetic profiles, including bioavailability and half-life. For instance, derivatives of this compound have been investigated for their ability to inhibit Janus kinases (JAKs), which are implicated in various inflammatory disorders. The structural motifs present in this molecule align well with the binding pockets of these enzymes, suggesting its promise as a lead compound for further optimization.

Advances in computational chemistry have further elucidated the mechanistic aspects of reactions involving 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine. Molecular modeling studies have demonstrated that the trifluoromethyl group exerts significant electronic effects, influencing both reactivity and solubility. These insights have guided synthetic strategies to maximize yield and purity while minimizing unwanted side reactions. Additionally, green chemistry principles have been integrated into its synthesis, with efforts focused on reducing hazardous waste and improving atom economy—a testament to the growing emphasis on sustainable practices in pharmaceutical research.

The compound's versatility extends beyond kinase inhibition; it has also been explored as a precursor for G-protein coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins involved in signal transduction pathways, making them key targets for therapeutic intervention. By modifying the substitution patterns on the pyridine ring, researchers have generated libraries of analogs with tailored pharmacological activities. Notably, derivatives exhibiting high affinity for certain GPCRs have shown promise in preclinical models of pain management and neurodegenerative diseases. This underscores the importance of 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine as a cornerstone in structural diversity-oriented drug discovery.

Recent patents and scientific literature underscore its growing relevance in industrial applications. Companies specializing in fine chemicals have developed optimized synthetic routes to produce this compound at scale, ensuring consistent quality for academic and pharmaceutical use. The demand for such intermediates is driven by their role in generating novel scaffolds that can overcome resistance mechanisms associated with existing drugs. As resistance to antibiotics and anticancer agents becomes increasingly prevalent, innovative approaches like those enabled by 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine are essential for addressing unmet medical needs.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery pipeline utilizing this compound. Automated synthesis platforms allow for rapid exploration of structure-activity relationships (SAR), enabling researchers to identify lead compounds more efficiently than traditional methods. This synergy between synthetic chemistry and HTS exemplifies how modern drug discovery leverages interdisciplinary approaches to accelerate development timelines while maintaining high standards of efficacy and safety.

Looking ahead, emerging trends suggest that modifications to the core structure of 3-Chloro-4-(perchlorophenyl)-2-(trifluoromethyl)pyridine will continue to yield novel therapeutics targeting emerging diseases such as COVID-19-related complications or rare genetic disorders. The adaptability of this scaffold allows it to be incorporated into diverse molecular frameworks, facilitating rapid response to evolving healthcare challenges. Collaborative efforts between academia and industry are critical to translating these laboratory findings into tangible clinical benefits for patients worldwide.